Cas no 1805049-27-7 (2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine)

• Product Name: 2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine
• CAS No: 1805049-27-7
• MF: C₇H₂ClF₂IN₂
• MW: 314.458459377289
• CID: 4868477
• Update Time: 2025-06-09

2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H2ClF2IN2/c8-6-3(2-12)1-4(11)5(13-6)7(9)10/h1,7H
• InChI Key： ZTVDRITVVLYXPI-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=C(N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine

Recent Advances in the Application of 2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine (CAS: 1805049-27-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine (CAS: 1805049-27-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This heterocyclic scaffold, featuring multiple functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules and agrochemicals. Recent studies have explored its potential as a key building block for the development of novel therapeutic agents, particularly in the areas of antiviral and anticancer drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine as a precursor for the synthesis of pyridine-based kinase inhibitors. The researchers successfully utilized the iodo-substituent for palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The resulting molecules showed promising activity against several cancer-related protein kinases, with IC50 values in the low micromolar range. This work highlights the compound's potential in structure-activity relationship (SAR) studies for kinase-targeted therapies.

In the agrochemical sector, a recent patent application (WO2023052345) disclosed novel fungicidal compounds derived from 2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine. The inventors demonstrated that derivatives of this core structure exhibited exceptional activity against a broad spectrum of plant pathogenic fungi, including those resistant to existing fungicides. The presence of both difluoromethyl and cyano groups was found to be crucial for maintaining the compounds' stability under field conditions while ensuring effective penetration through fungal cell walls.

From a synthetic chemistry perspective, researchers have developed innovative methodologies for the selective functionalization of 2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine. A 2024 publication in Organic Letters described a copper-catalyzed cyanation protocol that allows for the replacement of the iodo-substituent while preserving other functional groups. This advancement provides chemists with greater flexibility in modifying the pyridine core for specific applications. The study also reported improved yields (85-92%) compared to traditional methods, making the process more attractive for industrial-scale production.

Pharmacokinetic studies of derivatives containing the 2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine moiety have revealed interesting metabolic properties. The difluoromethyl group appears to enhance metabolic stability by resisting oxidative degradation, while the cyano group facilitates hydrogen bonding interactions with biological targets. These characteristics make the scaffold particularly valuable for the design of compounds with improved oral bioavailability and target engagement.

Looking forward, the versatility of 2-Chloro-3-cyano-6-(difluoromethyl)-5-iodopyridine (CAS: 1805049-27-7) suggests it will continue to play an important role in medicinal chemistry and agrochemical development. Current research efforts are focusing on expanding its applications in PROTAC (proteolysis targeting chimera) technology and as a versatile handle for bioorthogonal chemistry. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is poised to contribute significantly to the discovery of next-generation therapeutics and crop protection agents.